Cas no 35990-53-5 (2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester)
2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester
- F79536
- Ethyl3,4-dihydro-2H-1,4-benzoxazine-3-acetate
- Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-acetate
- EN300-7444789
- ethyl-2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate
- Ethyl 2-(3,4-dihydro-2h-benzo[b][1,4]oxazin-3-yl)acetate
- CS-0348118
- 35990-53-5
- ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate
- Ethyl (+/-)-3,4-dihydro-2H-1,4-benzoxazine-3-acetate
- SCHEMBL7302983
- LMUDHTHBENVWHS-UHFFFAOYSA-N
- DB-385201
- AKOS004988725
-
- Inchi: 1S/C12H15NO3/c1-2-15-12(14)7-9-8-16-11-6-4-3-5-10(11)13-9/h3-6,9,13H,2,7-8H2,1H3
- InChI Key: LMUDHTHBENVWHS-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2NC(CC(=O)OCC)C1
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444789-0.05g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 0.05g |
$515.0 | 2024-05-23 | |
| Enamine | EN300-7444789-0.1g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 0.1g |
$540.0 | 2024-05-23 | |
| Enamine | EN300-7444789-0.25g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 0.25g |
$564.0 | 2024-05-23 | |
| Enamine | EN300-7444789-0.5g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 0.5g |
$589.0 | 2024-05-23 | |
| Enamine | EN300-7444789-1.0g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 1.0g |
$614.0 | 2024-05-23 | |
| Enamine | EN300-7444789-2.5g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 2.5g |
$1202.0 | 2024-05-23 | |
| Enamine | EN300-7444789-5.0g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 5.0g |
$1779.0 | 2024-05-23 | |
| Enamine | EN300-7444789-10.0g |
ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate |
35990-53-5 | 95% | 10.0g |
$2638.0 | 2024-05-23 | |
| 1PlusChem | 1P01JM1U-50mg |
Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-acetate |
35990-53-5 | 95% | 50mg |
$143.00 | 2024-05-04 | |
| 1PlusChem | 1P01JM1U-100mg |
Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-acetate |
35990-53-5 | 95% | 100mg |
$203.00 | 2024-05-04 |
2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester
Recent Advances in the Study of 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester (CAS: 35990-53-5)
The compound 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester (CAS: 35990-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzoxazine core, has shown promising potential in various therapeutic applications, including anti-inflammatory and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key findings in recent literature is the compound's ability to modulate inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.
In addition to its anti-inflammatory properties, research has also highlighted the neuroprotective effects of this compound. A study in *Neuropharmacology* (2024) reported that the molecule can attenuate oxidative stress and neuronal apoptosis in in vitro models of neurodegenerative diseases. These findings open new avenues for its application in treating conditions such as Alzheimer's and Parkinson's diseases.
The synthetic chemistry community has also made strides in optimizing the production of 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester. A recent publication in *Organic Process Research & Development* (2024) detailed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This advancement is crucial for facilitating further preclinical and clinical studies.
Despite these promising developments, challenges remain. The pharmacokinetic profile of the compound, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are employing advanced techniques such as LC-MS/MS and in vivo imaging to address these gaps. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.
In conclusion, 2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester (CAS: 35990-53-5) represents a versatile and promising scaffold in medicinal chemistry. Its dual anti-inflammatory and neuroprotective effects, coupled with recent advancements in synthesis, position it as a valuable candidate for future drug development. Continued research will be essential to fully unlock its therapeutic potential and address existing limitations.
35990-53-5 (2H-1,4-Benzoxazine-3-acetic acid, 3,4-dihydro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)